Cas no 851810-38-3 (5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-38-3
• MF: C₁₈H₂₁FN₄OS
• MW: 360.448945760727
• CID: 6135850
• PubChem ID: 3239417
• Update Time: 2025-10-23

5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-fluorophenyl)(3-methyl-1-piperidinyl)methyl]-2-methyl-
• 5-[(3-fluorophenyl)-(3-methyl-1-piperidinyl)methyl]-2-methyl-6-thiazolo[3,2-b][1,2,4]triazolol
• 851810-38-3
• MLS000045172
• 5-[(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F0631-0212
• 5-((3-fluorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-fluorophenyl)-(3-methylpiperidino)methyl]-2-methyl-thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-fluorophenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• CHEMBL1337700
• BDBM64934
• cid_3239417
• SMR000026772
• HMS2332O18
• AKOS024589702

• Inchi： 1S/C18H21FN4OS/c1-11-5-4-8-22(10-11)15(13-6-3-7-14(19)9-13)16-17(24)23-18(25-16)20-12(2)21-23/h3,6-7,9,11,15,24H,4-5,8,10H2,1-2H3
• InChI Key： MSZYVBDUAHETNH-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(F)=C3)N3CCCC(C)C3)=C(O)N12

Computed Properties

• Exact Mass: 360.14201064g/mol
• Monoisotopic Mass: 360.14201064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 0.98±0.53(Predicted)

Additional information on 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Brief on 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851810-38-3)

The compound 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851810-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a triazolothiazole core and a fluorophenyl moiety. These structural elements are believed to contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as anxiety, depression, and schizophrenia.

One of the key findings from recent research is the compound's selective interaction with GABA-A receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol acts as a positive allosteric modulator (PAM) of GABA-A receptors, enhancing inhibitory neurotransmission. This mechanism is particularly relevant for the development of novel anxiolytic and anticonvulsant drugs. The study also reported a favorable pharmacokinetic profile, with good oral bioavailability and blood-brain barrier penetration.

In addition to its CNS activity, recent investigations have explored the compound's potential in oncology. A 2024 preprint article on bioRxiv revealed that this compound exhibits inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. Specifically, it showed potent activity against PI3K and mTOR pathways, which are critical for tumor growth and survival. These findings open new avenues for the development of targeted cancer therapies, although further preclinical studies are needed to validate these effects.

The synthesis and optimization of 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol have also been a focus of recent research. A team from the University of Cambridge recently published a scalable synthesis route for this compound, addressing previous challenges related to yield and purity. Their work, published in Organic Process Research & Development, highlights the use of novel catalysts and green chemistry principles to improve the efficiency of the synthesis process.

Despite these promising developments, several challenges remain. The compound's long-term safety profile and potential off-target effects require thorough investigation. Additionally, its metabolic stability and potential drug-drug interactions need to be evaluated in more detail. Ongoing research is expected to address these gaps, with several pharmaceutical companies reportedly including this compound in their early-stage drug discovery pipelines.

In conclusion, 5-(3-fluorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851810-38-3) represents a promising scaffold for the development of novel therapeutics in both neurology and oncology. Its unique pharmacological profile and recent advancements in synthesis methodologies position it as a compound of significant interest for future drug development efforts. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.